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Introduction

The Forced Swim Test (FST), also known as the Porsolt test, is a widely utilized behavioral
assay in rodents to assess depressive-like states and to screen for potential antidepressant
compounds.[1][2] The test is predicated on the observation that when placed in an inescapable
cylinder of water, rodents will eventually cease active escape behaviors and adopt an immobile
posture.[1][3] This immobility is interpreted as a state of behavioral despair. A wide range of
clinically effective antidepressant drugs have been shown to reduce this immobility time,
making the FST a valuable tool in preclinical drug development.[1]

Amitriptyline, a tricyclic antidepressant (TCA), is frequently used as a positive control in the
FST due to its robust and reproducible effects. Its primary mechanism of action involves the
inhibition of serotonin and norepinephrine reuptake in the synaptic cleft, thereby enhancing
neurotransmission. This application note provides a detailed protocol for conducting the Forced
Swim Test in rats using amitriptyline as a positive control, including data presentation and a
summary of the underlying signaling pathways.

Materials and Methods
Animals

e Male Wistar or Sprague-Dawley rats (200-2509)
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e Animals should be housed in groups of 2-4 per cage under a standard 12-hour light/dark
cycle with ad libitum access to food and water.

o Allow at least one week of acclimatization to the housing facility before the start of the
experiment.

Apparatus

o Atransparent Plexiglas cylinder (40-50 cm high, 20 cm in diameter).

e The cylinder should be filled with water (23-25°C) to a depth of 30 cm, which prevents the rat
from touching the bottom with its hind paws or tail.[4]

e Avideo camera for recording the sessions for later analysis.

e Towels and a warming lamp for drying the animals after the swim sessions.

Reagents

o Amitriptyline hydrochloride (Sigma-Aldrich or equivalent)
o Saline solution (0.9% NacCl), sterile

Experimental Protocols
Drug Preparation

e Prepare a stock solution of amitriptyline hydrochloride in sterile saline. For a 10 mg/kg
dose, a 1 mg/mL solution is typically used.

o Ensure the solution is well-dissolved and at room temperature before administration.

Forced Swim Test Procedure

The FST is conducted over two consecutive days: a pre-test session (Day 1) and a test session
(Day 2).[9]

Day 1: Pre-test Session (Habituation)

» Gently place each rat individually into the swim cylinder for a 15-minute period.[5]
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o After 15 minutes, remove the rat from the water, gently dry it with a towel, and place it in a
warm holding cage for a few minutes before returning it to its home cage.

e This session is for habituation and is not scored for depressive-like behavior.
Day 2: Test Session
e Randomly assign the animals to two groups:
o Vehicle Control Group: Receives a saline injection.
o Amitriptyline Group: Receives an amitriptyline injection (e.g., 10 mg/kg or 15 mg/kg).[6]

o Administer the saline or amitriptyline via intraperitoneal (IP) injection 60 minutes before the
test session.

o Gently place each rat into the swim cylinder for a 5-minute test session.
e Record the entire 5-minute session using a video camera for subsequent behavioral scoring.

» After the session, remove, dry, and return the animal to its home cage as on Day 1.

Behavioral Scoring

The 5-minute test session is typically scored for the duration of three distinct behaviors:

o Immobility: The rat remains floating with only minor movements necessary to keep its head
above water.

e Swimming: The rat actively moves around the cylinder, including paddling with its paws.

» Climbing: The rat makes active, forceful upward movements with its forepaws against the
cylinder wall.

A trained observer, blind to the experimental conditions, should score the videos. The total
duration (in seconds) spent in each of the three behaviors is recorded.

Data Presentation
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The following table summarizes representative data from a Forced Swim Test experiment
comparing a vehicle-treated control group to an amitriptyline-treated group. The data
illustrates the expected outcomes of the experiment.

Treatment 5 Immobility Swimming Climbing Time
ose

Group Time (s) Time (s) (s)

Vehicle Control - 185+ 15 95+ 10 205

Amitriptyline 15 mg/kg 110+ 12 809 110+ 14

Data are presented as mean + SEM and are hypothetical, based on typical results reported in
the literature.[5][6]

Mandatory Visualizations
Experimental Workflow
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Caption: Workflow of the Forced Swim Test using amitriptyline.
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Signaling Pathway of Amitriptyline

Hypothesized Signaling Pathway of Amitriptyline
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Caption: Amitriptyline's mechanism of action in the synapse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://scispace.com/pdf/the-forced-swim-test-as-a-model-of-depressive-like-behavior-3pcbhb0tfu.pdf
https://www.dpi.nsw.gov.au/__data/assets/pdf_file/0004/1433542/Guideline-30-Forced-Swim-Test-in-Rats-and-Mice-November-2024.pdf
https://www.youtube.com/watch?v=-WluxOBmo6s
https://animal.research.wvu.edu/files/d/a7e05c8d-c34c-403d-9f83-cdee38da1af8/forced-swim-test.pdf
https://www.researchgate.net/publication/272083123_Immobility_time_during_the_forced_swimming_test_predicts_sensitivity_to_amitriptyline_whereas_traveled_distance_in_the_circular_corridor_indicates_resistance_to_treatment_in_female_Wistar_rats
https://pubmed.ncbi.nlm.nih.gov/25646581/
https://pubmed.ncbi.nlm.nih.gov/25646581/
https://pubmed.ncbi.nlm.nih.gov/25646581/
https://www.benchchem.com/product/b15606963#forced-swim-test-protocol-using-amitriptyline-as-a-positive-control
https://www.benchchem.com/product/b15606963#forced-swim-test-protocol-using-amitriptyline-as-a-positive-control
https://www.benchchem.com/product/b15606963#forced-swim-test-protocol-using-amitriptyline-as-a-positive-control
https://www.benchchem.com/product/b15606963#forced-swim-test-protocol-using-amitriptyline-as-a-positive-control
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15606963?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

